Cas no 90481-72-4 (4-bromo-1-tosylindole)

4-bromo-1-tosylindole structure
4-bromo-1-tosylindole structure
Product Name:4-bromo-1-tosylindole
CAS No:90481-72-4
MF:C15H12BrNO2S
MW:350.230281829834
CID:2152787
PubChem ID:562869
Update Time:2025-04-21

4-bromo-1-tosylindole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1-tosylindole
    • 1H-INDOLE,4-BROMO-1-[(4-METHYLPHENYL)SULFONYL]-
    • DB-367372
    • 90481-72-4
    • SCHEMBL505125
    • 4-BROMO-1-(4-METHYLBENZENESULFONYL)INDOLE
    • 4-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indole #
    • 4-bromo-1-tosyl-1H-indole
    • 4-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indole
    • 4-Bromo-1-(toluene-4-sulfonyl)-1H-indole
    • E87678
    • 4-bromo-1-(4-methylphenyl)sulfonylindole
    • MDL: MFCD15523510
    • Inchi: 1S/C15H12BrNO2S/c1-11-5-7-12(8-6-11)20(18,19)17-10-9-13-14(16)3-2-4-15(13)17/h2-10H,1H3
    • InChI Key: LLWDHSQCZPPQDY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C=CN2S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 348.97721Da
  • Monoisotopic Mass: 348.97721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 47.5Ų
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